2,3,5,6-tetramethyl-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)benzenesulfonamide

• IUPAC Name: 2,3,5,6-tetramethyl-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C20H32N2O2S2/c1-14-11-15(2)17(4)20(16(14)3)26(23,24)21-12-18-5-8-22(9-6-18)19-7-10-25-13-19/h11,18-19,21H,5-10,12-13H2,1-4H3
• InChI Key: AKOCBCQIYRWNBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)NCC2CCN(CC2)C3CCSC3)C)C
• Molecular Formula: C20H32N2O2S2
• Molecular Weight: 396.6 g/mol

Description

2,3,5,6-tetramethyl-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H32N2O2S2 and its molecular weight is 396.61. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Enzyme Inhibition Properties

Benzenesulfonamides incorporating 1,3,5-triazine motifs have been investigated for their antioxidant properties and inhibitory activity against enzymes like acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and tyrosinase. These enzymes are associated with diseases such as Alzheimer's, Parkinson's, and pigmentation disorders. The studied compounds demonstrated moderate antioxidant activity and significant inhibition of AChE and BChE, suggesting their potential use in treating related neurodegenerative conditions (Nabih Lolak et al., 2020).

Structural and Molecular Studies

Several studies focused on the synthesis, characterization, and structural analysis of benzenesulfonamide derivatives. For example, the synthesis and crystal structure of 1-(2-nitro-benzenesulfonyl)-piperidin-4-yl-diphenyl-methanol revealed a distorted tetrahedral geometry around the sulfur atom and a chair conformation of the piperidine ring, providing insights into the molecular configurations that influence biological activity (S. B. B. Prasad et al., 2008).

Corrosion Inhibition

Piperidine derivatives, including those with benzenesulfonamide groups, have been evaluated for their corrosion inhibition properties on iron. Quantum chemical calculations and molecular dynamics simulations were employed to understand the adsorption behaviors and inhibition efficiencies, indicating potential applications in protecting metals against corrosion (S. Kaya et al., 2016).

Drug Development and Antimicrobial Activity

Benzenesulfonamide derivatives have also been explored for their potential as drug candidates. Studies include the evaluation of methylbenzenesulfonamide CCR5 antagonists for preventing HIV-1 infection, indicating the role of these compounds in developing new therapeutic agents (Cheng De-ju, 2015). Additionally, novel substituted benzenesulfonamides have shown potent activity against membrane-bound phospholipase A2, highlighting their potential in addressing cardiovascular diseases (H. Oinuma et al., 1991).